Cas no 86685-95-2 (3-(3-Chlorophenyl)-5-Isoxazolamine)

• Product Name: 3-(3-Chlorophenyl)-5-Isoxazolamine
• CAS No: 86685-95-2
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD07383023
• CID: 991844
• PubChem ID: 3382841
• Update Time: 2025-04-20

3-(3-Chlorophenyl)-5-Isoxazolamine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)isoxazol-5-amine
• 3-(3-chlorophenyl)-1,2-oxazol-5-amine
• 3-(3-chlorophenyl)-5-Isoxazolamine
• 3-(3-Chloro-phenyl)-isoxazol-5-ylamine
• 5-AMINO-3-(3-CHLOROPHENYL)ISOXAZOLE
• 3-(3-chloro-phenyl)-isoxazol-5-ylamine, AldrichCPR
• SCHEMBL16826106
• CS-0456540
• AA-0867
• AKOS000261611
• DTXSID10391976
• 86685-95-2
• A916105
• MFCD07383023
• SY012483
• AC7017
• DB-076712
• 3-(3-Chlorophenyl)-5-Isoxazolamine

• MDL： MFCD07383023
• Inchi： 1S/C9H7ClN2O/c10-7-3-1-2-6(4-7)8-5-9(11)13-12-8/h1-5H,11H2
• InChI Key： LSTPIZJDZXGQFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 107-109°C
• PSA: 52.05000
• LogP: 3.15840

3-(3-Chlorophenyl)-5-Isoxazolamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C